3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine

• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol
• IUPAC Name: 3-methyl-2-(3-nitropyridin-2-yl)sulfanylpyridine
• InChI: InChI=1S/C11H9N3O2S/c1-8-4-2-6-12-10(8)17-11-9(14(15)16)5-3-7-13-11/h2-7H,1H3
• InChI Key: HALOMPAOXMHZAB-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)SC2=C(C=CC=N2)[N+](=O)[O-]

Description

3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine, also known as NMPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of pyridine derivatives and has been shown to have a wide range of applications in various fields of research.

Mechanism of Action

3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine acts as a selective and irreversible inhibitor of MAO-B by binding covalently to the enzyme's active site. This leads to a reduction in the metabolism of dopamine and other neurotransmitters, resulting in increased levels of these molecules in the brain.
Biochemical and Physiological Effects:
The inhibition of MAO-B by 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine has been shown to have various biochemical and physiological effects. These include an increase in dopamine levels in the brain, which can lead to improved motor function and a reduction in the symptoms of Parkinson's disease. 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine has also been shown to have neuroprotective effects, possibly due to its ability to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine has several advantages as a research tool, including its high selectivity for MAO-B and its ability to irreversibly inhibit the enzyme. However, its irreversible nature also presents a limitation, as it can lead to long-term effects on the brain's dopamine levels. Additionally, the synthesis of 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine can be challenging, and the compound's instability can make it difficult to work with.

Future Directions

There are several potential future directions for research involving 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine. One area of interest is the development of more stable and selective MAO-B inhibitors based on the structure of 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine. Another direction is the investigation of 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine's potential as a therapeutic agent for other neurodegenerative diseases, such as Alzheimer's disease. Finally, further research is needed to fully understand the biochemical and physiological effects of 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine and its potential applications in various fields of research.

Synthesis Methods

The synthesis of 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine involves the reaction of 2-chloro-3-nitropyridine with 3-methyl-2-pyridinethiol in the presence of a base. The reaction yields 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine as a yellow crystalline solid, which can be purified using various methods.

Scientific Research Applications

3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine has been widely used in scientific research due to its ability to selectively inhibit the activity of monoamine oxidase B (MAO-B), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as dopamine. MAO-B inhibitors like 3-Nitro-2-[(3-methylpyridin-2-yl)thio]pyridine have been shown to have potential therapeutic applications in the treatment of neurodegenerative diseases such as Parkinson's disease.